![molecular formula C13H11N3 B6265434 6-[methyl(phenyl)amino]pyridine-3-carbonitrile CAS No. 1016885-28-1](/img/no-structure.png)
6-[methyl(phenyl)amino]pyridine-3-carbonitrile
Overview
Description
6-[Methyl(phenyl)amino]pyridine-3-carbonitrile (6-MPAC) is an organic compound belonging to the class of pyridine-containing heterocycles. It is a colorless, crystalline solid that is soluble in water and polar organic solvents. 6-MPAC has been extensively studied due to its potential applications in medicine, materials science, and biochemistry. In particular, it has been used as a building block in the synthesis of a variety of drugs and other biologically active molecules.
Scientific Research Applications
6-[methyl(phenyl)amino]pyridine-3-carbonitrile has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a wide range of drugs, including anticonvulsants, antihistamines, and anti-inflammatory agents. In addition, it has been used as a building block in the synthesis of several biologically active molecules, such as peptides and nucleosides. Furthermore, this compound has been used in the study of enzyme-catalyzed reactions, as well as in the study of protein-ligand interactions.
Mechanism of Action
The mechanism of action of 6-[methyl(phenyl)amino]pyridine-3-carbonitrile is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other molecules. In particular, it has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In addition, this compound has been shown to inhibit the activity of other enzymes, such as acetylcholinesterase and phosphodiesterase.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have yet to be fully elucidated. However, it has been shown to interact with several biological targets, including cytochrome P450 enzymes, acetylcholinesterase, and phosphodiesterase. In addition, this compound has been shown to affect the levels of several neurotransmitters, including serotonin, dopamine, and norepinephrine.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-[methyl(phenyl)amino]pyridine-3-carbonitrile in laboratory experiments is that it is relatively easy to synthesize and can be used as a starting material for the synthesis of a wide range of drugs and other biologically active molecules. However, it is important to note that this compound is toxic and should be handled with care. In addition, it is important to note that this compound is a relatively new compound and its effects on biological systems are not yet fully understood.
Future Directions
The future directions for 6-[methyl(phenyl)amino]pyridine-3-carbonitrile research include further study of its mechanism of action, as well as its effects on biological systems. In particular, further study is needed to better understand its effects on the metabolism of drugs and other molecules. In addition, further research is needed to explore its potential applications in medicine, materials science, and biochemistry. Finally, further research is needed to identify new uses for this compound, such as in the synthesis of new drugs and other biologically active molecules.
Synthesis Methods
6-[methyl(phenyl)amino]pyridine-3-carbonitrile is synthesized by the reaction of pyridine-3-carbonitrile with methyl(phenyl)amine. The reaction is typically carried out in an organic solvent, such as dichloromethane, at a temperature of 25-30°C. The reaction yields a white crystalline solid that is purified by recrystallization from a mixture of ethanol and water.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-[methyl(phenyl)amino]pyridine-3-carbonitrile involves the reaction of 3-cyanopyridine with methylphenylamine in the presence of a suitable catalyst.", "Starting Materials": [ "3-cyanopyridine", "methylphenylamine", "catalyst" ], "Reaction": [ "Add 3-cyanopyridine to a reaction vessel", "Add methylphenylamine to the reaction vessel", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time period", "Cool the reaction mixture and isolate the product by filtration or other suitable method", "Purify the product by recrystallization or other suitable method" ] } | |
CAS RN |
1016885-28-1 |
Molecular Formula |
C13H11N3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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